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Compound of Interest

Compound Name: 1,3-Diethyl-1,3-diphenylurea

Cat. No.: B122622 Get Quote

1,3-Diethyl-1,3-diphenylurea, commonly known in the industry as Ethyl Centralite (EC) or

Centralite I, is a symmetrical urea derivative with the chemical formula C₁₇H₂₀N₂O.[1][2][3][4]

While it has minor applications as a plasticizer in materials like celluloid, its primary and most

critical function is as a stabilizer in energetic materials, particularly nitrocellulose-based

propellants used in both military and civilian applications.[1][5][6][7]

Nitrocellulose, the energetic backbone of many smokeless powders and solid rocket

propellants, is inherently unstable and undergoes slow decomposition even at ambient

temperatures.[8] This degradation process releases acidic byproducts that catalyze further

decomposition in an autocatalytic cycle, increasing the risk of pressure buildup, performance

degradation, and spontaneous ignition.[5][8] Ethyl Centralite is added to these formulations to

interrupt this cycle, thereby ensuring the propellant's chemical stability, extending its service

life, and guaranteeing its safety and reliability.[1] This guide details the chemical mechanisms

underpinning this stabilization process, presents relevant quantitative data, and outlines the

experimental protocols used to evaluate its efficacy.

The Autocatalytic Decomposition of Nitrocellulose
The instability of nitrocellulose stems from the relatively weak O-NO₂ ester linkages in its

molecular structure. Over time, and accelerated by heat and moisture, these bonds cleave,

initiating a cascade of decomposition reactions.[1][5][8] The primary products of this initial

breakdown are highly reactive nitrogen oxides (NOx), such as nitrogen dioxide (NO₂) and nitric

oxide (NO), as well as nitrous acid (HNO₂) and nitric acid (HNO₃).[5][8]
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These acidic species act as catalysts, dramatically accelerating the rate of further nitrocellulose

degradation. This self-propagating cycle of decomposition is the primary reason that

unstabilized nitrocellulose-based materials have a very short and unsafe shelf life.
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Workflow: Accelerated Aging & HPLC Analysis

Start

1. Prepare Propellant Samples
(weigh accurately)

2. Place in Oven
(e.g., 65.5°C per STANAG 4582)

3. Remove Samples
at Predetermined Intervals
(e.g., 0, 30, 60, 90 days)

4. Solvent Extraction
(Dissolve sample in suitable

solvent like dichloromethane)

5. Filter Extract
(0.45 µm syringe filter)

6. Inject into HPLC System

7. Quantify Stabilizer
(Compare peak area to

calibration curve)

8. Plot [Stabilizer] vs. Time

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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